Cas no 933719-67-6 (3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate)

• Product Name: 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate
• CAS No: 933719-67-6
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD18483519
• CID: 1078364
• PubChem ID: 25219531
• Update Time: 2025-08-02

3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-Dimethyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
• 3-(4,5-Dimethyl-1H-benzimidazol-2-yl)-propan-1-amine
• AKOS006340613
• 3-(6,7-dimethyl-1H-1,3-benzodiazol-2-yl)propan-1-amine
• BS-38637
• BB 0240921
• 933719-67-6
• 3-(4,5-Dimethyl-1H-benzimidazol-2-yl)-1-propaneamine
• 3-(6,7-Dimethyl-1H-benzoimidazol-2-yl)-prop ylamine
• 3-(6,7-dimethyl-1H-benzimidazol-2-yl)propan-1-amine hydrochloride
• 3-(4,5-DIMETHYL-1H-BENZIMIDAZOL-2-YL)PROPAN-1-AMINE
• AKOS000321370
• 3-(4,5-dimethyl-1H-1,3-benzodiazol-2-yl)propan-1-amine
• STK503587
• 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate

• MDL： MFCD18483519
• Inchi： 1S/C12H17N3/c1-8-5-6-10-12(9(8)2)15-11(14-10)4-3-7-13/h5-6H,3-4,7,13H2,1-2H3,(H,14,15)
• InChI Key： JAYAETBUIDWSOJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=C(C)C=2N=C1CCCN

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 434.4±33.0 °C at 760 mmHg
• Flash Point: 94.2±25.9 °C

3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate

Research Update on 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate (CAS: 933719-67-6)

Recent studies on the compound 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate (CAS: 933719-67-6) have highlighted its potential as a versatile intermediate in pharmaceutical and biochemical research. This benzimidazole derivative has garnered attention due to its structural features, which make it a promising candidate for various therapeutic applications, including antimicrobial, antiviral, and anticancer activities. The compound's unique chemical properties, such as its ability to interact with biological macromolecules, have spurred further investigation into its mechanisms of action and potential clinical uses.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The research demonstrated that the compound's benzimidazole core facilitates strong binding interactions with ATP-binding sites of various kinases, making it a valuable scaffold for drug design. The study also reported improved synthetic yields and purity, which could enhance its scalability for industrial applications.

In addition to its applications in kinase inhibition, recent findings have suggested that 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate exhibits notable antimicrobial properties. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated its efficacy against a panel of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The results indicated significant inhibitory effects, particularly against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. These findings underscore its potential as a lead compound for developing new antibiotics.

Further research has also explored the compound's role in cancer therapy. A preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated its ability to modulate apoptosis pathways in cancer cells. The study revealed that 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating caspase-dependent pathways. These results suggest its potential as an adjunctive therapy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate. Recent reviews have called for further studies to address issues such as bioavailability, metabolic stability, and off-target effects. Advances in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to these challenges and pave the way for clinical translation.

In conclusion, 3-(4,5-dimethyl-1H-benzimidazol-2-yl)propylamine dihydrochloride hydrate (CAS: 933719-67-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Researchers are encouraged to explore its mechanisms of action further and investigate its utility in combination therapies and targeted drug delivery systems.